Cas no 1359704-84-9 (Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate)

• Product Name: Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate
• CAS No: 1359704-84-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD21603789
• CID: 2093544
• PubChem ID: 57416981
• Update Time: 2025-05-19

Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate
• 6-BOC-2-OXO-6-AZASPIRO[3.5]NONANE
• PB21541
• FCH1642818
• 6-Boc-6-azaspiro[3.5]nonane-2-one
• OR317086
• AM20070588
• AKOS022179882
• DB-352850
• AS-34263
• tert-Butyl 2-oxo-8-azaspiro[3.5]nonane-8-carboxylate
• EN300-1425585
• 1359704-84-9
• MFCD21603789
• SY113260
• 6-Boc-6-azaspiro[3.5]nonan-2-one
• SCHEMBL14662248
• tert-butyl2-oxo-6-azaspiro[3.5]nonane-6-carboxylate
• CS-0048403
• JEC70484
• Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate

• MDL： MFCD21603789
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-6-4-5-13(9-14)7-10(15)8-13/h4-9H2,1-3H3
• InChI Key： HKTGLPAHDGZQDV-UHFFFAOYSA-N
• SMILES： O=C1CC2(CN(C(=O)OC(C)(C)C)CCC2)C1

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.2

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate

Recent Advances in the Application of Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate (CAS: 1359704-84-9) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate (CAS: 1359704-84-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This spirocyclic scaffold, characterized by its rigid three-dimensional architecture, offers distinct advantages in modulating biological targets with high specificity. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and GPCR modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for the synthesis of spirocyclic β-lactams, a class of compounds with potent antibacterial activity. The researchers utilized Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate as a precursor to develop novel antibiotics targeting multidrug-resistant Gram-negative pathogens. The study reported remarkable improvements in metabolic stability and membrane permeability compared to traditional β-lactam scaffolds, highlighting the compound's potential in addressing antibiotic resistance.

In the realm of central nervous system (CNS) drug discovery, recent patent applications (WO2023051234A1, 2023) have disclosed the use of this spirocyclic compound in the development of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier penetration. The unique conformational restriction imposed by the spirocyclic structure was found to enhance binding affinity while reducing off-target effects, offering promising avenues for next-generation antidepressants with fewer side effects.

Emerging research in chemical biology has also explored the compound's application in targeted protein degradation. A 2024 Nature Chemical Biology publication detailed its incorporation into proteolysis-targeting chimeras (PROTACs), where it served as a rigid linker between the E3 ligase binder and the target protein binder. The study reported superior degradation efficiency compared to flexible linkers, attributed to the optimal spatial orientation facilitated by the spirocyclic core of Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate.

From a synthetic chemistry perspective, recent advances in the large-scale production of this compound have been achieved through continuous flow chemistry approaches. A 2023 Organic Process Research & Development article described an optimized manufacturing process that improved yield by 35% while reducing hazardous waste generation. This technological advancement has made the compound more accessible for pharmaceutical development and high-throughput screening campaigns.

Looking forward, the unique properties of Tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate (CAS: 1359704-84-9) position it as a valuable scaffold for addressing multiple challenges in drug discovery, including the need for novel antibiotic classes, CNS therapeutics with improved safety profiles, and innovative protein degradation strategies. Its growing application across diverse therapeutic areas underscores the importance of continued research into this structurally intriguing compound.